2-(2-propyl-1H-imidazol-1-yl)acetic acid hydrochloride
Overview
Description
2-(2-propyl-1H-imidazol-1-yl)acetic acid hydrochloride (also known as 2-propyl-1H-imidazole-1-acetic acid hydrochloride or 2-PIAA-HCl) is a synthetic compound that has been used in a variety of scientific research applications. It is a protonated form of the corresponding carboxylic acid, and is a useful intermediate in the synthesis of other compounds. In addition, 2-PIAA-HCl has been found to have biochemical and physiological effects, as well as various other advantages and limitations for laboratory experiments.
Scientific Research Applications
2-PIAA-HCl has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a model compound for studying enzyme-catalyzed reactions, and as a structural probe for studying the structure and function of proteins. Additionally, it has been found to have biochemical and physiological effects, which have been explored in a number of studies.
Mechanism of Action
The mechanism of action of 2-PIAA-HCl is not fully understood. However, it is believed that the compound binds to and modulates the activity of certain proteins, leading to a variety of biochemical and physiological effects. It has also been suggested that the compound may interact with other molecules in the cell, such as enzymes or other proteins, leading to further effects.
Biochemical and Physiological Effects
2-PIAA-HCl has been found to have a variety of biochemical and physiological effects. In studies involving mammalian cells, it has been found to increase the expression of certain proteins, as well as modulate the activity of certain enzymes. It has also been found to have anti-inflammatory and anti-oxidant properties, as well as immunomodulatory effects. Additionally, it has been found to have an effect on cell proliferation and differentiation.
Advantages and Limitations for Lab Experiments
2-PIAA-HCl has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, making it an attractive choice for research applications. Additionally, it has been found to have a variety of biochemical and physiological effects, making it an ideal choice for studying these effects. However, it has also been found to be unstable in certain conditions, making it difficult to use in some experiments.
Future Directions
There are a number of potential future directions for 2-PIAA-HCl research. One potential direction is to further explore its biochemical and physiological effects, as well as its potential applications in medicine. Additionally, research could be done to further explore its mechanism of action, as well as its potential interactions with other molecules. Finally, further research could be done to explore its potential uses in organic synthesis, as well as its potential applications in other areas of scientific research.
Synthesis Methods
2-PIAA-HCl can be synthesized by reacting 2-propyl-1H-imidazole-1-acetic acid with hydrochloric acid in a two-step process. First, the carboxylic acid is protonated with hydrochloric acid to form the corresponding hydrochloride salt. The reaction is carried out in an aqueous solution, and the pH of the solution is controlled to ensure the desired product is produced. The second step is the crystallization of the hydrochloride salt from the reaction mixture. This can be done by adding a suitable solvent such as ethanol to the reaction mixture, followed by cooling and filtration.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-propyl-1H-imidazol-1-yl)acetic acid hydrochloride involves the reaction of 2-propyl-1H-imidazole with chloroacetic acid followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "2-propyl-1H-imidazole", "Chloroacetic acid", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Dissolve 2-propyl-1H-imidazole in ethanol and add chloroacetic acid to the solution.", "Step 2: Heat the mixture at reflux temperature for several hours.", "Step 3: Cool the mixture and add sodium hydroxide solution to adjust the pH to around 7.", "Step 4: Extract the product with ethyl acetate and dry the organic layer with anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer and dissolve the residue in water.", "Step 6: Add hydrochloric acid to the aqueous solution to obtain the final product, 2-(2-propyl-1H-imidazol-1-yl)acetic acid hydrochloride." ] } | |
CAS RN |
2731007-51-3 |
Molecular Formula |
C8H13ClN2O2 |
Molecular Weight |
204.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
